N-cyclohexyl-2-phenoxyacetamide
Overview
Description
“N-cyclohexyl-2-phenoxyacetamide” is a chemical compound with the CAS Number: 303092-41-3. It has a molecular weight of 233.31 . The IUPAC name for this compound is N-cyclohexyl-2-phenoxyacetamide .
Molecular Structure Analysis
The molecular formula of “N-cyclohexyl-2-phenoxyacetamide” is C14H19NO2 . The InChI code for this compound is 1S/C14H19NO2/c16-14(15-12-7-3-1-4-8-12)11-17-13-9-5-2-6-10-13/h2,5-6,9-10,12H,1,3-4,7-8,11H2,(H,15,16) .Scientific Research Applications
Catalytic Applications
N-cyclohexyl-2-phenoxyacetamide derivatives and related compounds have been utilized in catalytic processes. For example, palladium nanoparticles supported on mesoporous graphitic carbon nitride demonstrated high activity in the selective hydrogenation of phenols to cyclohexanone under mild conditions, achieving over 99% conversion and selectivity (Wang et al., 2011). This process is critical for the production of polyamides in the chemical industry.
Environmental Remediation
The biotransformation and removal of environmental contaminants have also been addressed using microorganisms. A consortium of Arthrospira maxima and Chlorella vulgaris was shown to efficiently remove 4-nonylphenol, a pollutant, from water, highlighting the potential of biological agents in environmental cleanup efforts (López-Pacheco et al., 2019).
Pharmacological Applications
The pharmacological properties of N-cyclohexyl-2-phenoxyacetamide derivatives have been explored, including their potential as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents. A study synthesized various derivatives and assessed their biological activities, finding several compounds with activities comparable to standard drugs (Rani et al., 2016).
Chemical Synthesis
In chemical synthesis, these compounds have been used as intermediates for developing more complex molecules. For instance, novel acetamide derivatives were synthesized and evaluated for their insecticidal activity against the cotton leafworm, Spodoptera littoralis, demonstrating the versatility of these compounds in synthesizing potential agrochemicals (Rashid et al., 2021).
Safety and Hazards
properties
IUPAC Name |
N-cyclohexyl-2-phenoxyacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2/c16-14(15-12-7-3-1-4-8-12)11-17-13-9-5-2-6-10-13/h2,5-6,9-10,12H,1,3-4,7-8,11H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQWWLWGATIFQLU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)COC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10356782 |
Source
|
| Record name | N-cyclohexyl-2-phenoxyacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10356782 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-2-phenoxyacetamide | |
CAS RN |
303092-41-3 |
Source
|
| Record name | N-cyclohexyl-2-phenoxyacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10356782 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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